2-amino-1-(7-chloro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one

• IUPAC Name: 2-amino-1-(7-chloro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)ethanone
• InChI: InChI=1S/C11H13ClN2O2/c12-9-1-2-10-8(5-9)7-14(3-4-16-10)11(15)6-13/h1-2,5H,3-4,6-7,13H2
• InChI Key: AKLSFOONYRZAOY-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(CN1C(=O)CN)C=C(C=C2)Cl
• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a report by Ghafarzadeh et al. described the synthesis of DBO derivatives in short reaction time in yields of 78–87%. The reaction involved substituted 2-chlorobenzaldehydes and substituted 2-aminophenols under basic conditions in a microwave oven.

Molecular Structure Analysis

The molecular formula of this compound is C12H15ClN2O2. The structure includes a seven-membered ring and a chlorine atom. The exact mass is 254.0822054 g/mol and the monoisotopic mass is also 254.0822054 g/mol.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 254.71 g/mol. It has one hydrogen bond donor and three hydrogen bond acceptors. The compound has a rotatable bond count of 2 and a topological polar surface area of 41.6 Ų.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Tetrahydrobenzoxazepines : Utilizing salicylaldehydes and protected 1,2-amino alcohols, a range of 2,3-dihydrobenzo[f][1,4]oxazepines has been synthesized, demonstrating diastereoselective preparation and combinatorial introduction of diversity points (Banfi et al., 2013).
• Kinase Inhibitor Development : The benzoxazepine core, an integral part of several kinase inhibitors, has been synthesized for scalable production, highlighting its significance in pharmaceutical applications (Naganathan et al., 2015).

Novel Compound Synthesis

• Heterocyclic Compound Synthesis : Research has involved the preparation of oxazepine derivatives among other heterocyclic compounds, demonstrating the versatility of the chemical structure in creating diverse molecular frameworks (Adnan et al., 2014).
• Biomass-Derived Synthesis : An eco-friendly method has been established for synthesizing novel benzo-fused N-heterocycles, including dibenzo[b,e][1,4]oxazepin-11(5H)-ones, using biomass-derived materials (Zhang et al., 2015).

Chemical Characterization and Applications

• Chemical Characterization : Studies have characterized seven-membered ring compounds with diverse elements, including oxazepines, for their importance in asymmetric synthesis of α-amino acids (Gagan, 1980).
• GPCR Pharmacology : The influence of chlorine substitution on the pharmacology at various GPCRs has been examined in dibenzo[b,f][1,4]oxazepines, contributing to understanding their potential as pharmacological agents (Naporra et al., 2016).

Mechanism of Action

Biochemical Pathways

Without direct evidence, we can only speculate on affected pathways. However, let’s consider potential scenarios:
This pathway plays a crucial role in cell proliferation, differentiation, and cancer. The compound might modulate Wnt signaling by affecting β-catenin stability or its interaction with T-cell factor (TCF)/lymphoid enhancer factor (LEF) transcription factors . Naphthoquinones, structurally related to this compound, often participate in redox reactions. They can act as oxidizing agents, generating reactive oxygen species (ROS) or affecting cellular redox balance .

Result of Action

• In cancer research, compounds with similar structures have shown antiproliferative effects, possibly by interfering with DNA replication or repair mechanisms .